Cas no 61694-80-2 (1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-)

• Product Name: 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-
• CAS No: 61694-80-2
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 469675
• PubChem ID: 12861870
• Update Time: 2025-06-08

1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-
• N'-[(2-chlorophenyl)methyl]-N'-ethylethane-1,2-diamine
• N-(2-Chlorobenzyl)-N-ethyl-1,2-ethanediamine
• AKOS026290477
• SCHEMBL11461540
• SB79162
• (2-AMINOETHYL)[(2-CHLOROPHENYL)METHYL]ETHYLAMINE
• N~1~-[(2-Chlorophenyl)methyl]-N~1~-ethylethane-1,2-diamine
• AM101025
• N1-(2-chlorobenzyl)-N1-ethylethane-1,2-diamine
• DTXSID10511753
• EN300-913520
• 61694-80-2
• N*1*-(2-Chloro-benzyl)-N*1*-ethyl-ethane-1,2-diamine

• MDL： MFCD21096958
• Inchi： 1S/C11H17ClN2/c1-2-14(8-7-13)9-10-5-3-4-6-11(10)12/h3-6H,2,7-9,13H2,1H3
• InChI Key： CTJGJTKQOVVAKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(CC)CCN

Computed Properties

• Exact Mass: 212.10821
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-

1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-

1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-, also known by its CAS No. 61694-80-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of ethanediamine, a simple diamine with two amino groups attached to a two-carbon chain. The substitution pattern of this compound introduces unique properties that make it valuable in both academic research and industrial applications.

The structure of 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl- consists of an ethane backbone with two amino groups. One amino group is substituted with an ethyl group, while the other is substituted with a (2-chlorophenyl)methyl group. This substitution pattern not only enhances the compound's reactivity but also provides opportunities for further functionalization. The presence of the chlorine atom in the aromatic ring introduces additional electronic effects, making this compound a promising candidate for various chemical reactions.

Recent studies have highlighted the potential of 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl- in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for metal-organic frameworks (MOFs) and coordination polymers. These materials are known for their high surface area and porosity, making them ideal for gas storage, catalysis, and sensing applications. The ability of this compound to coordinate with metal ions has been extensively studied, and its role in forming stable MOFs has been documented in several high-profile journals.

In addition to its role in materials science, 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl- has also found applications in medicinal chemistry. Its structure allows for the formation of bioactive compounds that can interact with biological systems. Recent research has focused on its potential as a building block for drug delivery systems and as a component in enzyme inhibitors. The substitution pattern of this compound provides flexibility in designing molecules with specific pharmacokinetic properties.

The synthesis of 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl- involves a multi-step process that typically starts with the preparation of ethylenediamine derivatives. The substitution reactions are carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only improve efficiency but also reduce environmental impact.

From an environmental perspective, the sustainability of 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-'s production and application has become a focal point in recent studies. Researchers are exploring ways to minimize waste generation and improve the recyclability of this compound. Green chemistry principles are being integrated into its synthesis and application processes to align with global sustainability goals.

In conclusion, 1,2-Ethanediamine, N-[(2-chlorophenyl)methyl]-N-ethyl-'s unique structure and versatile properties make it an essential compound in modern chemistry. Its applications span across materials science, medicinal chemistry, and sustainable manufacturing processes. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.